molecular formula C12H12FN3 B13284197 1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

Cat. No.: B13284197
M. Wt: 217.24 g/mol
InChI Key: DJTOHOSFTLJQRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a chemical scaffold of significant interest in medicinal chemistry and drug discovery. The imidazo[4,5-c]pyridine core is recognized as a privileged structure in the design of inhibitors for various therapeutic targets . This specific tetrahydro derivative is a key intermediate for investigating biological pathways related to kinases and bacterial enzymes . Researchers utilize this compound and its analogs in the development of inhibitors for Src family kinases (SFKs), which are prominent targets in oncology, particularly in aggressive cancers like glioblastoma multiforme . Furthermore, closely related tetrahydroimidazo[4,5-c]pyridine structures have been identified as potent inhibitors of bacterial enzymes, such as Porphyromonas gingivalis glutaminyl cyclase (PgQC), highlighting the scaffold's potential in developing novel anti-infective agents for conditions like periodontitis . The incorporation of the 4-fluorophenyl moiety is a common strategy in medicinal chemistry to optimize the compound's pharmacokinetic properties and binding affinity. This product is intended for research applications in these and other exploratory areas.

Properties

Molecular Formula

C12H12FN3

Molecular Weight

217.24 g/mol

IUPAC Name

1-(4-fluorophenyl)-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine

InChI

InChI=1S/C12H12FN3/c13-9-1-3-10(4-2-9)16-8-15-11-7-14-6-5-12(11)16/h1-4,8,14H,5-7H2

InChI Key

DJTOHOSFTLJQRY-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2=C1N(C=N2)C3=CC=C(C=C3)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions.

Industrial Production Methods

Industrial production of this compound may utilize optimized synthetic routes that ensure high yield and purity. Techniques such as microwave-assisted synthesis and continuous flow chemistry can be employed to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can be performed to modify the functional groups attached to the core structure.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and halogenating agents for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure selective and efficient transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazo-pyridine oxides, while substitution reactions can introduce various functional groups onto the fluorophenyl ring .

Scientific Research Applications

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has diverse applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream effects. For instance, it may inhibit certain kinases or interact with nucleic acids, affecting cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following table summarizes key structural analogues, focusing on substituents and molecular properties:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) CAS Number Key Supplier
1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine hydrochloride 4-Fluorophenyl C₁₂H₁₃ClFN₃ 253.70 1443982-05-5 American Elements
1-(4-Methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine 4-Methylphenyl C₁₃H₁₅N₃ 213.28 CID 64855914 American Elements
1-Cyclopropyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride Cyclopropyl C₉H₁₄Cl₂N₃ 250.14 1235441-13-0 CymitQuimica*
4-(2,5-Dimethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine 2,5-Dimethoxyphenyl C₁₄H₁₆N₃O₂ 258.30 EN300-302868 Not specified
1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxamide Carboxamide C₇H₁₀N₄O 166.18 1246041-84-8 American Elements

*Discontinued as of 2025 .

Key Structural Differences:
  • Salt Forms : Hydrochloride or dihydrochloride salts (e.g., cyclopropyl derivative) improve solubility but may alter pharmacokinetics .
  • Functional Groups : The carboxamide variant (CAS 1246041-84-8) replaces the aryl group with a polar carboxamide, likely altering target selectivity .

Pharmacological and Functional Comparisons

Activity Data
Compound Name Biological Activity IC₅₀/EC₅₀ Study Model Reference
CBK289001* (Oxadiazolyl-substituted derivative) TRAP (Tartrate-resistant acid phosphatase) inhibition; anti-migratory activity 4–125 μM In vitro migration assay
2-Chloro-5-{[(7R)-7-methyl-2H,3H,5H,6H,7H-imidazo[1,2-a]pyridin-1-yl]methyl}pyridine Prioritized as a neonicotinoid pesticide candidate Not specified Molecular docking

*CBK289001: (6S)-6-[3-(2H-1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxamide .

Key Findings:
  • TRAP Inhibition : CBK289001, a structurally complex analogue, demonstrates mid-micromolar activity (IC₅₀: 4–125 μM), suggesting the imidazo[4,5-c]pyridine scaffold is viable for enzyme inhibition .
  • Pesticide Potential: Imidazo[1,2-a]pyridine derivatives (e.g., compound IV in ) are prioritized for pest control, though their ring fusion differs from the target compound .

Availability and Purity

Compound Name Purity Grade Availability Status Key Supplier
1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine hydrochloride ≥95% Temporarily out of stock American Elements
1-(4-Methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine 95–99.99% Available in bulk American Elements
1-Cyclopropyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride Not specified Discontinued CymitQuimica
  • High-Purity Synthesis : American Elements offers most analogues in ultra-high purity (99.999%) for pharmaceutical and research applications .
  • Custom Synthesis : Derivatives like the carboxamide variant (CAS 1246041-84-8) can be tailored for specific research needs .

Biological Activity

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a compound of interest due to its potential biological activities. This article delves into its biological activity, highlighting various studies and findings that demonstrate its pharmacological properties.

Chemical Structure and Properties

The compound is characterized by the imidazo[4,5-c]pyridine core structure, which is known for its diverse biological activities. The presence of the 4-fluorophenyl group significantly influences its pharmacological properties.

Chemical Structure

  • Molecular Formula : C11H8FN3
  • Molecular Weight : 201.20 g/mol
  • CAS Number : [insert CAS number if available]

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine against various bacterial strains. In a comparative analysis, this compound exhibited significant activity against Gram-positive and Gram-negative bacteria.

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus0.4 μg/mL
Escherichia coli1.6 μg/mL
Pseudomonas aeruginosa12.6 μg/mL

These results indicate that the compound's efficacy is comparable to established antibiotics, suggesting its potential as a therapeutic agent in treating bacterial infections .

Antifungal Activity

The compound has also shown promising antifungal properties. In vitro studies demonstrated effective inhibition against various fungal species:

Fungal StrainMinimum Inhibitory Concentration (MIC)
Candida albicans3.92 mM
Aspergillus niger4.01 mM

These findings suggest that the compound may serve as a lead for developing new antifungal agents .

Anti-inflammatory Effects

In addition to its antimicrobial properties, 1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has been investigated for anti-inflammatory effects. Studies indicate that it can inhibit pro-inflammatory cytokine production in vitro, which may be beneficial in treating inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. Modifications to the imidazo[4,5-c]pyridine structure can enhance its potency and selectivity.

Key Findings in SAR Studies

  • Electron-Withdrawing Groups : The introduction of electron-withdrawing groups at specific positions on the phenyl ring has been shown to enhance antibacterial activity.
  • Hydrophobic Moieties : Compounds with nonpolar hydrophobic groups exhibit increased lipophilicity and improved membrane permeability, leading to enhanced biological activity .

Case Study 1: Antibacterial Efficacy

In a controlled study involving various derivatives of imidazo[4,5-c]pyridine, researchers found that modifications led to significant increases in antibacterial efficacy against MRSA strains. The most potent derivative exhibited an MIC of 0.4 μg/mL against S. aureus .

Case Study 2: Antifungal Screening

Another study focused on the antifungal activity of this compound against clinical isolates of C. albicans and A. niger. Results indicated that certain derivatives had MIC values lower than those of standard antifungal agents like fluconazole .

Q & A

Q. What are the established synthetic routes for 1-(4-fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, and how can reaction conditions be optimized?

Methodological Answer: Synthesis typically involves cyclization reactions starting from 2-aminopyridine derivatives and aldehydes/ketones under acidic or basic conditions. For example, a precursor like 4-fluorobenzaldehyde may react with a substituted aminopyridine to form the imidazo[4,5-c]pyridine core via intramolecular cyclization. Optimization includes adjusting catalysts (e.g., p-toluenesulfonic acid), solvent systems (e.g., ethanol or DMF), and temperature (80–120°C) to improve yield and purity. Post-synthesis purification often employs column chromatography or recrystallization .

Q. How is the structural integrity of this compound validated, and what analytical techniques are critical?

Methodological Answer: Key techniques include:

  • NMR spectroscopy (¹H/¹³C) to confirm substituent positions and ring saturation.
  • High-resolution mass spectrometry (HR-MS) for molecular formula verification.
  • X-ray crystallography (if crystalline) to resolve 3D conformation and hydrogen-bonding networks.
  • HPLC for purity assessment (>95% purity is standard for pharmacological studies) .

Q. What primary biochemical targets or pathways are associated with this compound?

Methodological Answer: The fluorophenyl-substituted imidazo[4,5-c]pyridine core interacts with cellular stress response pathways (e.g., Nrf2/ARE signaling) and inflammation mediators (e.g., COX-2 inhibition). In vitro assays such as ELISA for cytokine suppression (TNF-α, IL-6) and Western blotting for stress-response proteins (e.g., HO-1) are used to map activity .

Advanced Research Questions

Q. How do substituent variations (e.g., fluoro vs. methyl or tert-butyl groups) influence bioactivity?

Methodological Answer: Comparative structure-activity relationship (SAR) studies reveal:

Substituent Impact on Activity Reference
4-FluorophenylEnhances binding to hydrophobic enzyme pockets (e.g., kinases) via halogen bonding
tert-ButylIncreases steric hindrance, reducing off-target interactions but may lower solubility
MethylphenylBalances lipophilicity and metabolic stability for in vivo applications

Methods:

  • Molecular docking to predict binding affinity with targets (e.g., using AutoDock Vina).
  • In vitro potency assays (IC50 comparisons) against structurally related analogs.

Q. How can contradictions in reported pharmacological data (e.g., anti-inflammatory vs. pro-apoptotic effects) be resolved?

Methodological Answer: Discrepancies often arise from assay conditions (e.g., cell type, concentration). To resolve:

  • Dose-response profiling across multiple cell lines (e.g., RAW 264.7 macrophages vs. cancer cells).
  • Mechanistic orthogonality : Combine transcriptomics (RNA-seq) and proteomics (LC-MS/MS) to identify context-dependent pathways.
  • Meta-analysis of published datasets to isolate variables like incubation time or serum content .

Q. What strategies improve pharmacokinetics (e.g., solubility, bioavailability) of this compound?

Methodological Answer:

  • Prodrug design : Esterification of the imidazole nitrogen to enhance solubility (e.g., methyl carboxylate derivatives ).
  • Nanoparticle encapsulation : Use PLGA or liposomes to improve bioavailability in rodent models.
  • LogP optimization : Introduce polar groups (e.g., hydroxyl) without disrupting core pharmacophore activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.